Methyl 4-amino-3-nitrobenzoate
Cat. No. B1308272
M. Wt: 196.16 g/mol
InChI Key: HNTLUEZVPLRQEV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08476457B2
Procedure details
To a mixture of 4-amino-3-nitro-benzoic acid (10.0 g, 54.9 mm0l) suspended in methanol (150 mL) was added thionyl chloride (3.99 mL, 54.9 mmol). The mixture was heated to reflux overnight, then cooled to room temperature and filtered. The solid recovered by filtration was rinsed with cold methanol and dried to give 8.68 g (81%) of 4-amino-3-nitro-benzoic acid methyl ester.
Yield
81%
Identifiers
|
REACTION_CXSMILES
|
[NH2:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([OH:8])=[O:7])=[CH:4][C:3]=1[N+:11]([O-:13])=[O:12].S(Cl)(Cl)=O.[CH3:18]O>>[CH3:18][O:7][C:6](=[O:8])[C:5]1[CH:9]=[CH:10][C:2]([NH2:1])=[C:3]([N+:11]([O-:13])=[O:12])[CH:4]=1
|
Inputs
Step One
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Name
|
|
|
Quantity
|
10 g
|
|
Type
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reactant
|
|
Smiles
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NC1=C(C=C(C(=O)O)C=C1)[N+](=O)[O-]
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Step Two
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Name
|
|
|
Quantity
|
3.99 mL
|
|
Type
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reactant
|
|
Smiles
|
S(=O)(Cl)Cl
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Step Three
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Name
|
|
|
Quantity
|
150 mL
|
|
Type
|
reactant
|
|
Smiles
|
CO
|
Conditions
Temperature
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Control Type
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AMBIENT
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Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
TEMPERATURE
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Type
|
TEMPERATURE
|
|
Details
|
The mixture was heated
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TEMPERATURE
|
Type
|
TEMPERATURE
|
|
Details
|
to reflux overnight
|
|
Duration
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8 (± 8) h
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
filtered
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FILTRATION
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Type
|
FILTRATION
|
|
Details
|
The solid recovered by filtration
|
WASH
|
Type
|
WASH
|
|
Details
|
was rinsed with cold methanol
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
dried
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(C1=CC(=C(C=C1)N)[N+](=O)[O-])=O
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 8.68 g | |
| YIELD: PERCENTYIELD | 81% |
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
